Cas no 16019-30-0 (5-Allylpyrimidine-4,6-diol)

• Product Name: 5-Allylpyrimidine-4,6-diol
• CAS No: 16019-30-0
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• MDL: MFCD17019403
• CID: 1339293
• PubChem ID: 25421575
• Update Time: 2025-04-20

5-Allylpyrimidine-4,6-diol Chemical and Physical Properties

Names and Identifiers

• 5-allyl-4,6-pyrimidinediol
• 5-Allyl-barbital
• 5-allyl-pyrimidine-2,4,6-trione
• 5-Allyl-barbitursaeure
• ST092154
• 5-Allylbarbituric acid
• 5-allylpyrimidine-4,6-diol
• 4,6-Dihydroxy-5-allyl-pyrimidin
• Deallylallobarbitone
• 5-allyl-pyrimidine-4,6-diol
• 5-Allyl-2,4,6-pyrimidinetrione
• BRN 0006978
• 5-allyl-barbituric acid
• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-(2-propenyl)-
• EINECS 219-893-5
• BARBITURIC ACID, 5-ALLYL-
• 5-ALLYL-4-HYDROXY-1H-PYRIMIDIN-6-ONE
• 5-allyl-6-hydroxypyrimidin-4(3H)-one
• 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(2-propenyl)
• BARBITURIC ACID,5-ALLYL
• 4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one
• 4(3H)-Pyrimidinone, 6-hydroxy-5-(2-propen-1-yl)-
• 6-hydroxy-5-(prop-2-en-1-yl)-3,4-dihydropyrimidin-4-one
• PYR158
• 5-allyl-4,6-dihydroxypyrimidine
• QWYRCXSPNDGEAQ-UHFFFAOYSA-N
• 3318AH
• 5-Allyl-6-hydroxy-3H-pyrimidin-4-one
• 5
• 23903-65-3
• 4,6-Pyrimidinediol, 5-allyl- (8CI); 5-Allyl-6-hydroxy-3H-pyrimidin-4-one; 5-Allylpyrimidine-4,6-diol; 6-Hydroxy-5-(2-propen-1-yl)-4(1H)-pyrimidinone
• AM100315
• 6-HYDROXY-5-(PROP-2-EN-1-YL)-3H-PYRIMIDIN-4-ONE
• SB57630
• SY240284
• MFCD17019403
• DA-43892
• DC-0032
• CS-0011113
• A849384
• 16019-30-0
• CS-M2479
• SCHEMBL12985220
• 5-allylpyrimidine-4,6(1H,5H)-dione
• AKOS015993908
• 6-hydroxy-5-(prop-2-en-1-yl)-1H-pyrimidin-4-one
• MFCD13192751
• SCHEMBL2059464
• 5-Allylpyrimidine-4,6-diol

• MDL： MFCD17019403
• Inchi： 1S/C7H8N2O2/c1-2-3-5-6(10)8-4-9-7(5)11/h2,4H,1,3H2,(H2,8,9,10,11)
• InChI Key： QWYRCXSPNDGEAQ-UHFFFAOYSA-N
• SMILES： OC1=C(C(NC=N1)=O)CC=C

Computed Properties

• Exact Mass: 152.05900
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.7
• XLogP3: 0.2

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 66.24000
• LogP: 0.61630

5-Allylpyrimidine-4,6-diol Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：2-8 °C